Cas no 21860-84-4 (2-Phthalimidopropionic acid)

• Product Name: 2-Phthalimidopropionic acid
• CAS No: 21860-84-4
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD00023061
• CID: 51886
• PubChem ID: 86884
• Update Time: 2025-08-04

2-Phthalimidopropionic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phthalimidopropionic acid
• Phthaloylalanine
• Phthaloyl-DL-alanine
• N-Phthaloyl-DL-alanine
• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid
• (R,S)-2-phthalimidopropionic acid
• 2-(1,3-dioxo-1,3-dihydroisoindol-2-yl)propionic acid
• 2-(1,3-dioxoisoindolin-2-yl)propanoic acid
• IFLAB-BB F0827-0162
• PHT-DL-ALA-OH
• PHTHALYL-DL-ALANINE
• SCHEMBL478339
• N-Phthalyl-
• Pht-L-Ala-OH;N-phthaloyl-l-alanine;(S)-2-(1,3-Dioxoisoindolin-2-yl)propanoic acid
• 2-(1,3-dioxoisoindol-2-yl)propanoic acid
• N-phthaloyl-l-alanine
• OZWUITKBAWTEAQ-UHFFFAOYSA-N
• HMS2351K13
• SR-01000390309
• MFCD00190990
• SMR000135140
• A815703
• J-640061
• AE-641/02488026
• NSC13404
• NS00048528
• HMS1607E22
• 2-Isoindolineacetic acid, 1,3-dioxo-alpha-methyl-, delta-
• SY112696
• 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)propanoic acid
• N-phthaloylalanine
• CHEMBL1604388
• NSC236670
• SB64076
• 2-(1,3-dioxoisoindolin-2-yl)propanoicacid
• BCP34301
• NCGC00245554-01
• 2-(1,3-dioxo-2-isoindolyl)propanoic acid
• SY059089
• FT-0613357
• MFCD00023061
• AMY230
• 2-Isoindolineacetic acid, 1,3-dioxo-.alpha.-methyl-, .delta.-,
• CCG-253282
• EINECS 243-117-4
• AKOS000200643
• FT-0613356
• NSC-236670
• 21860-84-4
• 2-Phthalimido-propionic acid
• AS-44235
• AKOS016039964
• FT-0651115
• 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid
• NSC 236670
• EN300-16946
• F0827-0162
• Cambridge id 5129844
• MLS000530163
• SR-01000390309-1
• A923938
• 19506-87-7
• Oprea1_604789
• DTXSID50880899
• N-Phthalyl-alanine
• Oprea1_270195
• 2H-Isoindole-2-acetic acid, 1,3-dihydro-alpha-methyl-1,3-dioxo-
• Z56827659
• dl-2-Phthalimidopropionic acid
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• CBDivE_002608
• CS-W010475
• P0695
• A-alanine
• FT-0673885
• NSC 13404
• NSC-13404
• DB-045716
• DB-065877
• STK395238
• ALBB-020397
• 1,3-Dihydro-?-methyl-1,3-dioxo-2H-isoindole-2-acetic Acid; ?-Methyl-1,3-dioxo-2-isoindolineacetic Acid; 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)propanoic Acid;
• A10218

• MDL： MFCD00023061
• Inchi： 1S/C11H9NO4/c1-6(11(15)16)12-9(13)7-4-2-3-5-8(7)10(12)14/h2-6H,1H3,(H,15,16)
• InChI Key： OZWUITKBAWTEAQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C(C(=O)O)C)=O
• BRN： 86452

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.7

Experimental Properties

• Color/Form: White crystalline powder2. density (g/ml, 25/4 ℃)
• Density: 1.467  
• Melting Point: 162-164°C
• Boiling Point: 407.9 ℃ at 760 mmHg
• Flash Point: 200.5 ℃ 
• Refractive Index: 1.629
• PSA: 74.68000
• LogP: 0.69360

2-Phthalimidopropionic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 2-Phthalimidopropionic acid

2-Phthalimidopropionic Acid: A Comprehensive Overview

2-Phthalimidopropionic Acid (CAS No: 21860-84-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound, also known as phthalimidoacetic acid, has garnered attention due to its unique chemical properties and potential for innovative applications. Recent advancements in its synthesis and utilization have further solidified its importance in modern chemistry.

The structure of 2-phthalimidopropionic acid consists of a phthalimide ring attached to a propionic acid group. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions. The phthalimide group, known for its stability and reactivity, plays a crucial role in determining the compound's functionality. Researchers have explored its potential in drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

Recent studies have highlighted the role of 2-phthalimidopropionic acid in the development of advanced materials. Its ability to form stable polymers and coatings has led to its use in creating high-performance materials for industrial applications. For instance, the compound has been employed in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

In the pharmaceutical industry, phthalimidoacetic acid has been investigated for its potential as an intermediate in drug synthesis. Its reactivity allows for the creation of complex molecular structures, which are essential in developing new therapeutic agents. Moreover, its compatibility with biological systems makes it a promising candidate for use in targeted drug delivery systems.

The synthesis of 2-phthalimidopropionic acid involves a series of well-established chemical reactions, including condensation and cyclization processes. Recent innovations in these methods have improved the efficiency and scalability of production, making the compound more accessible for large-scale applications.

One of the most exciting developments involving phthalimidoacetic acid is its role in bioconjugation chemistry. Researchers have successfully utilized the compound to create bioconjugates that enhance the functionality of biomolecules such as proteins and nucleic acids. These bioconjugates hold immense potential in diagnostics and therapeutics, offering new avenues for personalized medicine.

In conclusion, 2-phthalimidopropionic acid (CAS No: 21860-84-4) is a multifaceted compound with a wide array of applications across diverse industries. Its unique chemical properties and adaptability make it an invaluable tool for scientists and engineers alike. As research continues to uncover new possibilities for this compound, its impact on modern chemistry is expected to grow significantly.